Cas no 1805748-17-7 (Methyl 4-(2-carboxyethyl)-2-methylphenylacetate)

• Product Name: Methyl 4-(2-carboxyethyl)-2-methylphenylacetate
• CAS No: 1805748-17-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5002111
• Update Time: 2025-05-20

Methyl 4-(2-carboxyethyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-carboxyethyl)-2-methylphenylacetate

• Inchi： 1S/C13H16O4/c1-9-7-10(4-6-12(14)15)3-5-11(9)8-13(16)17-2/h3,5,7H,4,6,8H2,1-2H3,(H,14,15)
• InChI Key： ABNKDZHOQZNMMG-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=CC=1C)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Methyl 4-(2-carboxyethyl)-2-methylphenylacetate

Methyl 4-(2-carboxyethyl)-2-methylphenylacetate: A Comprehensive Overview

The compound with CAS No. 1805748-17-7, commonly referred to as Methyl 4-(2-carboxyethyl)-2-methylphenylacetate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methyl group with a phenylacetate moiety substituted at the 4-position with a carboxyethyl group and at the 2-position with a methyl group. Its structure makes it a versatile building block for various applications.

Recent studies have highlighted the potential of Methyl 4-(2-carboxyethyl)-2-methylphenylacetate in drug delivery systems due to its ability to act as a prodrug or carrier molecule. Researchers have explored its role in enhancing the bioavailability of therapeutic agents by modifying drug release profiles. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a linker in peptide-based drug conjugates, significantly improving their stability and targeting efficiency.

In addition to its pharmacological applications, Methyl 4-(2-carboxyethyl)-2-methylphenylacetate has shown promise in the synthesis of advanced materials. Its carboxylic acid functionality allows for easy incorporation into polymeric networks, making it an ideal candidate for creating stimuli-responsive materials. A team from the University of California reported that this compound can be used as a monomer in the synthesis of pH-responsive hydrogels, which have potential applications in controlled drug release and tissue engineering.

The synthesis of Methyl 4-(2-carboxyethyl)-2-methylphenylacetate involves a multi-step process that typically includes Friedel-Crafts acylation followed by esterification. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of solid acid catalysts has been shown to significantly reduce reaction times and improve yields, as reported in *Green Chemistry*.

From an analytical standpoint, the characterization of Methyl 4-(2-carboxyethyl)-2-methylphenylacetate has been enhanced by modern spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into its molecular structure and functional groups, facilitating further research into its properties and applications.

In conclusion, Methyl 4-(2-carboxyethyl)-2-methylphenylacetate (CAS No. 1805748-17-7) is a compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug development, material science, and chemical synthesis. As research continues to uncover new potentials for this compound, its role in advancing technological and medical innovations is expected to grow significantly.